Cas no 177477-61-1 (1H-Benzimidazole,4-methoxy-1,2-dimethyl-)
177477-61-1 structure
Product Name:1H-Benzimidazole,4-methoxy-1,2-dimethyl-
CAS No:177477-61-1
MF:C10H12N2O
MW:176.215082168579
CID:112621
PubChem ID:10702424
Update Time:2025-04-18
1H-Benzimidazole,4-methoxy-1,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,4-methoxy-1,2-dimethyl-
- 1H-Benzimidazole,4-methoxy-1,2-dimethyl-(9CI)
- 1,2-dimethyl-4-methoxy-lH-benzimidazole
- 1,2-dimethyl-4-methoxy-1H-benzimidazole
- 4-methoxy-1,2-dimethylbenzimidazole
- 4-Methoxy-1,2-dimethyl-1H-benzo[d]imidazole
- SCHEMBL7707554
- JLCKINKAAZRIEJ-UHFFFAOYSA-N
- 177477-61-1
-
- Inchi: 1S/C10H12N2O/c1-7-11-10-8(12(7)2)5-4-6-9(10)13-3/h4-6H,1-3H3
- InChI Key: JLCKINKAAZRIEJ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1N=C(C)N2C
Computed Properties
- Exact Mass: 176.09506
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.05
1H-Benzimidazole,4-methoxy-1,2-dimethyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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